(4-((2,5-Difluorophenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)(2-ethylpiperidin-1-yl)methanone

• IUPAC Name: [4-(2,5-difluoroanilino)-7-methyl-1,8-naphthyridin-3-yl]-(2-ethylpiperidin-1-yl)methanone
• InChI: InChI=1S/C23H24F2N4O/c1-3-16-6-4-5-11-29(16)23(30)18-13-26-22-17(9-7-14(2)27-22)21(18)28-20-12-15(24)8-10-19(20)25/h7-10,12-13,16H,3-6,11H2,1-2H3,(H,26,27,28)
• InChI Key: WHRKXRASDVSZPX-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=C(C=CC(=C4)F)F)C=CC(=N3)C
• Molecular Formula: C23H24F2N4O
• Molecular Weight: 410.5 g/mol

Description

(4-((2,5-Difluorophenyl)amino)-7-methyl-1,8-naphthyridin-3-yl)(2-ethylpiperidin-1-yl)methanone is a useful research compound. Its molecular formula is C23H24F2N4O and its molecular weight is 410.469. The purity is usually 95%.
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Scientific Research Applications

Molecular Synthesis and Characterization

Research has explored the synthesis and characterization of similar complex molecules, focusing on their structural and electronic properties. For example, studies on novel derivatives of heteroannulated chromones and naphthyridines have been conducted to understand their synthesis, Density Functional Theory (DFT) calculations, electronic structure, and nonlinear optical (NLO) properties. Such research underscores the potential of complex molecules in the development of materials with unique electronic and optical characteristics (Halim & Ibrahim, 2017).

Drug Discovery and Pharmacological Activities

Compounds with naphthyridine derivatives have been investigated for their pharmacological activities. A notable study found that a naphthyridine derivative induced necroptosis at low concentrations and apoptosis at high concentrations in human melanoma A375 cells, suggesting a potential for cancer treatment (Kong et al., 2018). Additionally, research into the antibacterial activity of 3-aryl-4-formyl-1-[3-(3-chlorophenyl)-1,8-naphthyridin-2-yl]pyrazoles further illustrates the diverse biological activities of naphthyridine-based compounds (Mogilaiah et al., 2009).

Environmental Monitoring

Analytical methodologies have been developed for the detection of new psychoactive substances in wastewater, demonstrating the utility of advanced compounds in environmental monitoring and public health. This research highlights the role of chemical analysis in tracking substance use within communities and assessing environmental exposure risks (Borova et al., 2015).

Material Science and Chemistry

Investigations into the synthesis of new diaryl and triaryl hydrazone derivatives for potential use as estrogen receptor modulators indicate the applicability of complex molecules in developing new materials with specific biological functions. This area of research encompasses the design, synthesis, and biological evaluation of compounds for therapeutic applications (Pandey et al., 2002).